(1S,2S)-1,2-Indandiamine

• Molecular Formula: C9H12N2
• Molecular Weight: 148.2 g/mol
• IUPAC Name: (1S,2S)-2,3-dihydro-1H-indene-1,2-diamine
• InChI: InChI=1S/C9H12N2/c10-8-5-6-3-1-2-4-7(6)9(8)11/h1-4,8-9H,5,10-11H2/t8-,9-/m0/s1
• InChI Key: WDXURXJYTUFEPX-IUCAKERBSA-N
• SMILES: C1C(C(C2=CC=CC=C21)N)N
• Isomeric SMILES: C1[C@@H]([C@H](C2=CC=CC=C21)N)N

Description

Such diamines are critical in asymmetric synthesis, medicinal chemistry, and materials science due to their chiral centers and ability to act as ligands or bioactive agents . However, the available evidence focuses on structurally analogous 1,2-diamines, such as (1S,2S)-cyclohexane-1,2-diamine and (1S,2S)-1,2-diphenylethylenediamine, which will serve as the basis for this comparative analysis.

Comparison with Similar Compounds

Comparison with Similar 1,2-Diamine Compounds

2.1 Structural and Physical Properties

Key structural differences among 1,2-diamines influence their physical properties and applications:

Compound	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)	Solubility	Key Structural Features
(1S,2S)-Cyclohexane-1,2-diamine	C₆H₁₄N₂	114.19	40–43	Water-soluble	Cyclohexane ring, vicinal amines
(1S,2S)-1,2-Diphenylethylenediamine	C₁₄H₁₆N₂	212.29	83–85	Organic solvents	Two phenyl groups, ethane backbone
Indoline-derived 1,2-diamines	Variable	300–400	Oils/Solids	Organic solvents	Indoline core, substituted aryl groups

• Cyclohexane-1,2-diamine : Exhibits high water solubility and thermal stability (up to 200°C), making it suitable for biomedical applications .
• 1,2-Diphenylethylenediamine : A chiral ligand with rigid aromatic groups, ideal for asymmetric catalysis but less soluble in aqueous media .

2.4 Stability and Compatibility

• Cyclohexane-diamine hybrids retain structural integrity at high temperatures (200°C) and are biocompatible with mammalian cells .
• Diphenylethylenediamine derivatives are sensitive to oxidation but stable in inert environments .

Research Findings and Data

3.1 Antimicrobial Performance of (1S,2S)-Cyclohexane-1,2-diamine Fibers

Pathogen	Bacterial Reduction (%)	Key Mechanism	Reference
S. aureus (Gram+)	99.9	Direct cell membrane disruption
P. aeruginosa (Gram–)	99.9	Inhibition of biofilm formation

3.2 Comparative Efficacy of 1,2-Diamines

Compound	Application Sector	Advantages	Limitations
(1S,2S)-Cyclohexane-1,2-diamine	Antimicrobial materials	High biocompatibility, thermal stability	Limited substrate scope in synthesis
1,2-Diphenylethylenediamine	Asymmetric catalysis	Rigid chiral environment	Poor aqueous solubility
Indoline-derived diamines	Pharmaceutical intermediates	Structural diversity	Underexplored biological activity